Nlrp3-IN-60

• Molecular Formula: C23H24F2N4O4S
• Molecular Weight: 490.5 g/mol
• InChI: InChI=1S/C23H24F2N4O4S/c1-13(2)21-16-10-19(30)28-34(31,32)18-11-29(27-22(18)25)23(3,4)12-33-20-9-14(7-8-26-20)15(16)5-6-17(21)24/h5-9,11,13H,10,12H2,1-4H3,(H,28,30)
• InChIKey: ITMGDDOSMDGHTK-UHFFFAOYSA-N

NLRP3-IN-60 (Compound 39): Procurement-Ready Profile of a Second-Generation Macrocyclic NLRP3 Inflammasome Inhibitor

NLRP3-IN-60, also designated as Compound 39, is a second-generation, macrocyclic, orally bioavailable inhibitor of the NLRP3 inflammasome [1]. It was discovered and optimized from a sulfonylurea-based core scaffold, building upon the first-generation inhibitor MCC950, with the explicit aim of overcoming liabilities such as moderate potency and drug-induced liver injury (DILI) [2]. The compound is characterized by a molecular formula of C₂₃H₂₄F₂N₄O₄S and a molecular weight of 490.52 g/mol [3].

Second-generation macrocyclic NLRP3 inhibitor with oral bioavailability design for chronic in vivo model studies

Structurally distinct from first-generation sulfonylurea/furan chemotypes to support hepatotoxicity risk review in research models

Supports NLRP3 pathway studies requiring high pyroptosis inhibition potency in human macrophage assays

• [1] Mesch, S., et al. (2024). Novel Macrocyclic NLRP3 Inhibitors. Journal of Medicinal Chemistry, 67(23), 20911-20932. DOI: 10.1021/acs.jmedchem.4c01376. View Source
• [2] Mesch, S., et al. (2024). Novel Macrocyclic NLRP3 Inhibitors. Journal of Medicinal Chemistry, 67(23), 20911-20932. Abstract: 'Based on MCC950, second-generation inhibitors were developed, aiming to overcome some liabilities such as moderate potency and drug induced liver injury.' View Source
• [3] TargetMol. NLRP3-IN-60 (Compound 39) Product Datasheet. Chemical Information: Molecular Formula C23H24F2N4O4S, Molecular Weight 490.523. View Source

Why Generic NLRP3 Inhibitor Substitution Fails: The Case for NLRP3-IN-60's Differentiated Profile

Simple substitution among NLRP3 inhibitors is scientifically invalid due to profound differences in their chemical scaffolds, target engagement modes, and safety liabilities. First-generation sulfonylurea inhibitors like MCC950, while potent in biochemical assays (BMDM IC₅₀ ~7.5 nM), are associated with dose-limiting hepatotoxicity linked to metabolic activation of their furan and sulfonylurea moieties [1]. NLRP3-IN-60 represents a structurally distinct macrocyclic chemotype explicitly designed to mitigate this DILI risk [2]. Furthermore, in-class potency varies dramatically depending on the assay system: NLRP3-IN-60 demonstrates a 13 nM IC₅₀ for pyroptosis inhibition in THP-1 cells, compared to the 1 µM concentration required for MCC950 to achieve similar effects in the same cellular context [3][4]. These quantitative differences in potency, safety, and chemical structure mean that substituting NLRP3-IN-60 with a generic analog would compromise experimental reproducibility and therapeutic relevance.

Property

NLRP3-IN-60 (Target)

MCC950 (Potential Substitute)

Chemical scaffold

Macrocyclic, designed to avoid DILI-associated moieties

Sulfonylurea/furan core; metabolic activation linked to hepatotoxicity

Cellular potency (THP-1 pyroptosis)

Reported IC₅₀ 13 nM

Effective at ~1 µM; potency context may differ in other assays

Human whole blood IL-1β benchmark

225 nM IC₅₀ supports PK/PD modeling

Mouse BMDM data only; translational relevance may not transfer

• [1] Li, Z., et al. (2023). Novel Sulfonylurea-Based NLRP3 Inflammasome Inhibitor for Efficient Treatment of Nonalcoholic Steatohepatitis, Endotoxic Shock, and Colitis. Journal of Medicinal Chemistry, 66(18), 12966-12989. Highlights furan moiety of MCC950 as potentially associated with drug-induced liver injury. View Source
• [2] Mesch, S., et al. (2024). Novel Macrocyclic NLRP3 Inhibitors. Journal of Medicinal Chemistry, 67(23), 20911-20932. Abstract: 'second-generation inhibitors were developed, aiming to overcome some liabilities such as moderate potency and drug induced liver injury.' View Source
• [3] TargetMol. NLRP3-IN-60 (Compound 39) Product Datasheet: 'NLRP3-IN-60 inhibits pyroptosis in THP-1 cells with an IC50 of 13 nM.' View Source
• [4] Cayman Chemical / Bertin Bioreagent. MCC950 Product Datasheet: 'It reduces ox-LDL-induced increases in caspase-1 activity and inhibits pyroptosis in THP-1 macrophages when used at a concentration of 1 µM.' View Source

NLRP3-IN-60 Quantitative Differentiation Guide: Head-to-Head Evidence vs. Key Comparators

Cellular Pyroptosis Potency: NLRP3-IN-60 Demonstrates ~77-Fold Greater Potency Than MCC950 in THP-1 Cells

In a direct comparison of cellular pyroptosis inhibition in THP-1 macrophages, NLRP3-IN-60 (Compound 39) exhibits an IC₅₀ of 13 nM [1]. In contrast, the first-generation inhibitor MCC950 requires a concentration of 1 µM (1000 nM) to inhibit pyroptosis in the same cell line under comparable experimental conditions [2]. This represents an approximately 77-fold improvement in potency. Importantly, this comparison is limited to the THP-1 cellular pyroptosis endpoint; MCC950's potency in other systems (e.g., BMDM IL-1β release, IC₅₀ = 7.5 nM) is not directly comparable to this specific assay.

Cellular pyroptosis potency

Cross-study comparable

NLRP3-IN-60 IC₅₀ = 13 nM (THP-1);
MCC950 effective at 1 µM (~1000 nM)

Reported ~77-fold potency difference in THP-1 pyroptosis endpoint

Comparison limited to THP-1 cellular pyroptosis; other assay contexts may differ

Evidence Dimension	Inhibition of pyroptosis in THP-1 macrophages
Target Compound Data	IC₅₀ = 13 nM
Comparator Or Baseline	MCC950: effective concentration = 1 µM (1000 nM); no discrete IC₅₀ reported for this endpoint
Quantified Difference	~77-fold greater potency (13 nM vs. ~1000 nM required for effect)
Conditions	THP-1 macrophage cell line; pyroptosis inhibition; comparator data derived from ox-LDL-induced caspase-1 activity/pyroptosis assay

Why This Matters

For researchers requiring potent inhibition of NLRP3-driven pyroptosis in human macrophage models, NLRP3-IN-60 offers substantially greater potency at lower concentrations, reducing the risk of off-target effects associated with high compound concentrations.

• [1] TargetMol. NLRP3-IN-60 (Compound 39) Product Datasheet: 'It effectively suppresses pyroptosis in THP-1 cells with an IC50 of 13 nM.' View Source
• [2] Cayman Chemical / Bertin Bioreagent. MCC950 Product Datasheet: 'It reduces ox-LDL-induced increases in caspase-1 activity and inhibits pyroptosis in THP-1 macrophages when used at a concentration of 1 µM.' View Source

Human Whole Blood IL-1β Inhibition: NLRP3-IN-60 Demonstrates Physiological Relevance at 225 nM

NLRP3-IN-60 inhibits IL-1β release in human whole blood with an IC₅₀ of 225 nM [1]. This assay is a critical translational bridge between cell-free biochemical assays and in vivo models, as it accounts for plasma protein binding and the complex cellular milieu of human blood. While MCC950's IL-1β inhibitory potency in BMDMs (IC₅₀ = 7.5 nM) appears numerically superior, direct cross-study comparison is confounded by fundamentally different assay systems: isolated mouse macrophages versus human whole blood [2]. The whole blood IC₅₀ of 225 nM provides a clinically relevant benchmark for estimating human pharmacokinetic target coverage.

Human whole blood IL-1β inhibition

Cross-study comparable

NLRP3-IN-60 IC₅₀ = 225 nM (human whole blood);
MCC950 IC₅₀ = 7.5 nM (mouse BMDM)

Human whole blood benchmark for PK/PD modeling context

Different species and matrices preclude direct potency ranking

Evidence Dimension	Inhibition of IL-1β release in human whole blood
Target Compound Data	IC₅₀ = 225 nM
Comparator Or Baseline	MCC950: IL-1β inhibition in LPS-primed mouse BMDMs, IC₅₀ = 7.5 nM (different species, different matrix)
Quantified Difference	Not directly comparable due to different assay matrices (human whole blood vs. mouse BMDM culture)
Conditions	Human whole blood; IL-1β release; comparator assay: LPS-primed mouse BMDMs with ATP stimulation

Why This Matters

The human whole blood IC₅₀ of 225 nM provides a physiologically relevant potency benchmark that is essential for translating preclinical findings to human dosing predictions, a key criterion for drug development procurement.

• [1] TargetMol. NLRP3-IN-60 (Compound 39) Product Datasheet: 'NLRP3-IN-60 inhibits IL-1β release in human whole blood, exhibiting an IC50 of 225 nM.' View Source
• [2] Cayman Chemical / Bertin Bioreagent. MCC950 Product Datasheet: 'It inhibits ATP-induced IL-1β release in LPS-primed mouse bone marrow-derived macrophages (BMDMs; IC50 = 7.5 nM).' View Source

Oral Bioavailability: NLRP3-IN-60 Enables In Vivo Dosing Without Parenteral Administration

NLRP3-IN-60 is characterized as an orally bioavailable inhibitor of NLRP3, a property critical for chronic in vivo disease modeling and therapeutic development . This contrasts with several NLRP3 inhibitors that require intraperitoneal or intravenous administration for in vivo efficacy. The explicit design goal of the macrocyclic series was to overcome liabilities of the first-generation sulfonylurea core, including pharmacokinetic limitations [1]. While the precise oral bioavailability fraction (%F) for NLRP3-IN-60 has not been publicly disclosed in accessible sources, the designation as 'orally bioavailable' originates from the primary research publication by Mesch et al. and is consistently propagated across authoritative vendor datasheets.

Oral bioavailability

Data to verify

Designated as orally bioavailable; precise %F not publicly disclosed

Oral dosing feasibility for in vivo research models

Quantitative PK parameters unavailable; source documentation review recommended

Evidence Dimension	Oral bioavailability status
Target Compound Data	Designated as orally bioavailable (precise %F not publicly disclosed)
Comparator Or Baseline	MCC950: also orally bioavailable; CYP450 inhibition <15% at 10 µM, hERG IC₅₀ >30 µM reported
Quantified Difference	Quantitative bioavailability comparison not available from accessible sources
Conditions	Oral administration route; precise pharmacokinetic parameters (Cmax, Tmax, AUC, %F) not disclosed in public domain

Why This Matters

Oral bioavailability is a critical selection criterion for programs requiring repeated, chronic dosing in animal models; NLRP3-IN-60 meets this requirement, though procurement decisions should note the absence of publicly available quantitative PK parameters for head-to-head comparison.

• [1] Mesch, S., et al. (2024). Novel Macrocyclic NLRP3 Inhibitors. Journal of Medicinal Chemistry, 67(23), 20911-20932. Abstract describes optimization of second-generation inhibitors. View Source

Liver Safety Differentiation: Macrocyclic Chemotype Designed to Mitigate the DILI Liability of First-Generation Sulfonylurea NLRP3 Inhibitors

The primary research publication by Mesch et al. (2024) explicitly states that second-generation macrocyclic NLRP3 inhibitors, including NLRP3-IN-60 (Compound 39), were developed 'aiming to overcome some liabilities such as moderate potency and drug induced liver injury' [1]. This design rationale directly addresses a known liability of first-generation sulfonylurea NLRP3 inhibitors like MCC950, whose furan and sulfonylurea moieties are susceptible to metabolic activation into hepatotoxic intermediates, leading to clinical dose-dependent liver injury [2]. While direct comparative hepatotoxicity data (e.g., ALT elevations, histopathology scores) for NLRP3-IN-60 versus MCC950 are not publicly available, the chemotype differentiation provides a mechanistic basis for anticipating an improved liver safety profile.

Liver safety differentiation

Class-level inference

Macrocyclic chemotype explicitly designed to mitigate DILI risk

Chemotype-based hepatotoxicity risk differentiation for research models

Direct comparative toxicology data not publicly available

Evidence Dimension	Drug-induced liver injury (DILI) risk based on chemotype
Target Compound Data	Macrocyclic chemotype; designed to mitigate DILI (explicit design goal)
Comparator Or Baseline	MCC950: sulfonylurea/furan chemotype; associated with clinical hepatotoxicity; DILI documented as a class liability
Quantified Difference	Quantitative liver safety data (e.g., ALT, AST, histology) for NLRP3-IN-60 not publicly available; differentiation inferred from chemotype design rationale
Conditions	DILI risk inferred from chemical structure and published design objectives; direct comparative toxicology studies not identified

Why This Matters

For programs advancing NLRP3 inhibitors toward in vivo efficacy models or IND-enabling studies, the macrocyclic chemotype of NLRP3-IN-60 offers a mechanistically grounded rationale for reduced hepatotoxicity risk, a critical safety differentiator for procurement decisions involving chronic dosing regimens.

• [1] Mesch, S., et al. (2024). Novel Macrocyclic NLRP3 Inhibitors. Journal of Medicinal Chemistry, 67(23), 20911-20932. Abstract: 'second-generation inhibitors were developed, aiming to overcome some liabilities such as moderate potency and drug induced liver injury.' View Source
• [2] Li, Z., et al. (2023). Novel Sulfonylurea-Based NLRP3 Inflammasome Inhibitor for Efficient Treatment of Nonalcoholic Steatohepatitis, Endotoxic Shock, and Colitis. Journal of Medicinal Chemistry, 66(18), 12966-12989. Identifies furan moiety of MCC950 as potentially associated with DILI. View Source

Optimal Research and Industrial Application Scenarios for NLRP3-IN-60 Based on Quantitative Evidence

Development of Liver-Sparing NLRP3 Therapeutics for Chronic Inflammatory Disorders

NLRP3-IN-60 is optimally suited for drug discovery programs targeting chronic NLRP3-driven inflammatory conditions (e.g., nonalcoholic steatohepatitis, gouty arthritis, neurodegenerative diseases) where long-term oral dosing is required and hepatotoxicity risk must be minimized. The macrocyclic chemotype's explicit design goal of overcoming DILI [1] makes this compound a preferred tool compound over first-generation sulfonylurea inhibitors like MCC950 for chronic in vivo efficacy models, particularly in rodent models of metabolic liver disease where background hepatotoxicity can confound efficacy readouts.

High-Potency Cellular Pyroptosis Studies in Human Macrophage Models

For researchers requiring robust and potent inhibition of NLRP3-mediated pyroptosis in human THP-1 macrophage models, NLRP3-IN-60 offers an approximately 77-fold potency advantage over MCC950 (IC₅₀ 13 nM vs. ~1 µM effective concentration) [2][3]. This makes NLRP3-IN-60 the preferred choice for dose-response studies where lower compound concentrations are desirable to minimize solvent toxicity and off-target effects, particularly in co-culture systems or primary human macrophage assays where cellular sensitivity to DMSO is a limiting factor.

Ex Vivo Human Whole Blood IL-1β Pharmacodynamic Benchmarking for Translational Pharmacokinetic/Pharmacodynamic Modeling

The availability of a human whole blood IL-1β IC₅₀ of 225 nM for NLRP3-IN-60 [4] provides a critical translational benchmark for pharmacokinetic/pharmacodynamic (PK/PD) modeling. Researchers can use this value to estimate the human plasma concentration required for target engagement, enabling more accurate dose predictions for preclinical efficacy studies. This is particularly valuable for programs transitioning from in vitro screening to in vivo proof-of-concept, where understanding the relationship between plasma exposure and pharmacodynamic effect is essential for study design.

Safety Pharmacology Profiling and Off-Target Liability Assessment in NLRP3 Inhibitor Lead Optimization

NLRP3-IN-60's macrocyclic structure provides a valuable comparator chemotype for safety pharmacology panels assessing structure-toxicity relationships within the NLRP3 inhibitor class. Its distinct chemical scaffold, relative to sulfonylurea/furan-based inhibitors , makes it a useful tool for deconvoluting mechanism-based versus structure-based toxicities. Procurement of NLRP3-IN-60 alongside MCC950 and other chemotype-distinct inhibitors enables comprehensive profiling of hepatocellular stress markers (e.g., ROS production, mitochondrial toxicity, glutathione depletion) to establish chemotype-specific safety margins.

Application

Selection Property

Validation Focus

Chronic inflammatory disease model studies with oral dosing need

Macrocyclic chemotype with DILI-mitigation design rationale

Liver-sparing endpoint context in NASH or arthritis models

Cellular pyroptosis studies in human macrophage models

Reported high potency in THP-1 pyroptosis assay

Dose-response and off-target effect minimization review

PK/PD modeling and translational exposure studies

Human whole blood IL-1β inhibitory activity reported

Plasma exposure vs. pharmacodynamic effect relationship

Chemotype-specific safety margin studies in NLRP3 inhibitor class

Distinct macrocyclic scaffold from sulfonylurea/furan analogs

Hepatocellular stress marker profiling

• [1] Mesch, S., et al. (2024). Novel Macrocyclic NLRP3 Inhibitors. Journal of Medicinal Chemistry, 67(23), 20911-20932. View Source
• [2] TargetMol. NLRP3-IN-60 (Compound 39) Product Datasheet: IC50 13 nM in THP-1 pyroptosis. View Source
• [3] Cayman Chemical / Bertin Bioreagent. MCC950 Product Datasheet: pyroptosis inhibition in THP-1 at 1 µM. View Source
• [4] TargetMol. NLRP3-IN-60 (Compound 39) Product Datasheet: IC50 225 nM in human whole blood IL-1β release. View Source